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Compound of Interest

Compound Name: STIMA-1

Cat. No.: B1662436 Get Quote

These application notes provide detailed protocols for utilizing STIMA-1, a small molecule

compound known to reactivate mutant p53, in various in vitro assays. The information is

intended for researchers, scientists, and professionals involved in cancer research and drug

development.

Mechanism of Action
STIMA-1 is a low molecular weight compound that has been shown to reactivate mutant p53

protein in human tumor cells.[1][2] This reactivation restores the tumor suppressor functions of

p53, leading to the induction of apoptosis (programmed cell death) in cancer cells harboring

p53 mutations.[1][2] The proposed mechanism involves STIMA-1 stimulating the DNA binding

of mutant p53, which in turn transcriptionally activates downstream target genes such as p21,

PUMA, and Bax, ultimately triggering the apoptotic cascade.[1]

Quantitative Data Summary
The following table summarizes the effective concentrations and observed effects of STIMA-1
in various in vitro assays as reported in the literature.
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Cell Line
p53
Status

Assay
Type

STIMA-1
Concentr
ation

Incubatio
n Time

Observed
Effect

Referenc
e

H1299-

His175

Mutant p53

(His175)

WST-1

Growth

Suppressio

n

2 µM 96 h

50.5 ±

0.6%

growth

suppressio

n

[1]

Saos-2-

His273

Mutant p53

(His273)

WST-1

Growth

Suppressio

n

2 µM 96 h

41 ± 3.3%

growth

suppressio

n

[1]

H1299-

His175

Mutant p53

(His175)

IC50

Determinati

on

3.4 µM 96 h

50%

growth

inhibition

[1]

Saos-2-

His273

Mutant p53

(His273)

IC50

Determinati

on

4.9 µM 96 h

50%

growth

inhibition

[1]

H1299

(p53 null)
Null

IC50

Determinati

on

9.6 µM 96 h

50%

growth

inhibition

[1]

Saos-2

(p53 null)
Null

IC50

Determinati

on

11.4 µM 96 h

50%

growth

inhibition

[1]

Human

Diploid

Fibroblasts

Wild-type

p53

IC50

Determinati

on

20.3 µM 96 h

50%

growth

inhibition

[1]

H1299-

His175

Mutant p53

(His175)

Caspase

Activation
15 µM 48 h

63.3 ±

25.5%

active

caspase-

positive

cells

[1]
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H1299

(p53 null)
Null

Caspase

Activation
15 µM 48 h

22.3 ±

11.9%

active

caspase-

positive

cells

[1]

Saos-2-

His273

Mutant p53

(His273)

Caspase

Activation
25 µM 48 h

31.1 ±

8.6%

active

caspase-

positive

cells

[1]

Saos-2

(p53 null)
Null

Caspase

Activation
25 µM 48 h

13.1 ±

1.3%

active

caspase-

positive

cells

[1]

H1299-

His175

Mutant p53

(His175)

p53 DNA

Binding

(TransAM)

8 µM 6 h

~3-fold

increase in

DNA

binding

[1]

H1299-

His175

Mutant p53

(His175)

Target

Gene

Induction

Not

specified
8-24 h

Induction

of p21,

PUMA, and

Bax

[1]

Signaling Pathway of STIMA-1-Induced Apoptosis
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STIMA-1

Mutant p53
(inactive)

binds and reactivates

Reactivated p53
(active conformation)

p21

upregulates

PUMA

upregulates

Bax

upregulates

Cell Cycle Arrest Apoptosis
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Preparation

Treatment

Assay

Data Analysis

1. Cell Culture
(e.g., H1299-His175)

3. Seed cells in multi-well plates

2. Prepare STIMA-1 dilutions

4. Treat cells with STIMA-1

5. Incubate (6-96 hours)

6a. WST-1 Assay
(Cell Viability)

6b. FACS Analysis
(Apoptosis)

6c. Caspase Assay
(Apoptosis)

6d. DNA Binding Assay
(p53 activity)

7. Data Acquisition
(e.g., Plate Reader, Flow Cytometer)

8. Data Analysis
(IC50, % Apoptosis, etc.)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Assays]. BenchChem, [2025]. [Online PDF]. Available at:
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vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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